4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H10N4S/c1-5-6(3-12(2)11-5)7-4-13-8(9)10-7/h3-4H,1-2H3,(H2,9,10)
• InChI Key: BAZMMNWMHWSUPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C2=CSC(=N2)N)C
• Molecular Formula: C8H10N4S
• DSSTOX Substance ID: DTXSID001327938
• Molecular Weight: 194.26 g/mol
• Solubility: 28.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 956364-00-4

Description

4-(1,3-Dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine, otherwise known as DMPT, is a synthetic compound that is widely used in scientific research for its biochemical and physiological properties. DMPT is a molecule that belongs to the family of pyrazolopyrimidines, which are heterocyclic compounds that contain both pyrazole and pyrimidine rings. It has been used in a variety of scientific research applications, such as drug design, cell signaling, and cancer research.

Scientific Research Applications

Antileishmanial Activity

Pyrazole-bearing compounds are known for their potent antileishmanial activities. For instance, some hydrazine-coupled pyrazoles have shown superior antipromastigote activity.

Antimalarial Activity

Similarly, pyrazole derivatives have been evaluated for their antimalarial activities. Certain compounds have shown significant inhibition effects against Plasmodium berghei.

Cytotoxic Agents

In an effort to discover potential cytotoxic agents, a series of novel pyrazole derivatives were designed and synthesized. These compounds could potentially be explored for their cytotoxic properties.

Mechanism of Action

Target of Action

The primary targets of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria, respectively . The compound has shown potent antileishmanial and antimalarial activities .

Mode of Action

The compound interacts with its targets by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD) . This enzyme is crucial for the biosynthesis of carotenoids . By inhibiting HPPD, the compound disrupts the normal functioning of the target organisms, leading to their death .

Biochemical Pathways

The inhibition of HPPD affects the carotenoid biosynthesis pathway . Carotenoids are important for the survival of the target organisms as they protect against oxidative stress and contribute to the organisms’ structural integrity . The disruption of this pathway leads to the death of the organisms .

Pharmacokinetics

The compound’s molecular weight of 19426 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

The compound has shown superior antipromastigote activity against Leishmania aethiopica, with an IC50 value of 0.018 . This means it is more effective than standard drugs like miltefosine and amphotericin B deoxycholate . Furthermore, the compound has demonstrated significant suppression effects against Plasmodium berghei .